Cas no 2228482-55-9 (1-1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one)

1-1-(2,3,4,5-Tetrafluorophenyl)cyclopropylethan-1-one is a fluorinated cyclopropyl ketone derivative with a tetrafluorophenyl substituent, offering unique reactivity and stability due to its structural features. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl ring contributes to steric constraints, potentially improving selectivity in coupling reactions. This compound is particularly useful in cross-coupling and nucleophilic substitution reactions, where its fluorinated aromatic system can influence reaction pathways. Its high purity and well-defined structure ensure consistent performance in advanced synthetic applications. Suitable for research and industrial use, it serves as a versatile building block in organofluorine chemistry.
1-1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one structure
2228482-55-9 structure
Product Name:1-1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one
CAS No:2228482-55-9
MF:C11H8F4O
MW:232.174237251282
CID:5864525
PubChem ID:165618252
Update Time:2025-05-25

1-1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one
    • 1-[1-(2,3,4,5-tetrafluorophenyl)cyclopropyl]ethan-1-one
    • EN300-1823720
    • 2228482-55-9
    • Inchi: 1S/C11H8F4O/c1-5(16)11(2-3-11)6-4-7(12)9(14)10(15)8(6)13/h4H,2-3H2,1H3
    • InChI Key: CFFWYPZJCZJWCB-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=CC=1C1(C(C)=O)CC1)F)F)F

Computed Properties

  • Exact Mass: 232.05112752g/mol
  • Monoisotopic Mass: 232.05112752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

1-1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one Pricemore >>

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Additional information on 1-1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-(2,3,4,5-Tetrafluorophenyl)cyclopropylethan-1-one (CAS No. 2228482-55-9)

1-(2,3,4,5-Tetrafluorophenyl)cyclopropylethan-1-one, with the CAS number 2228482-55-9, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropyl ketones, which are known for their unique structural properties and broad applications in medicinal chemistry. The presence of a tetrafluorophenyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like 1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in oncology and neurodegenerative disease research. The compound's structural versatility allows for modifications that can optimize binding affinity and selectivity.

The synthesis of CAS 2228482-55-9 typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its high reactivity, handling this compound requires expertise in organic synthesis and adherence to safety protocols.

From an industrial perspective, 1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one is often discussed in the context of green chemistry and process optimization. Companies are exploring catalytic methods to reduce waste and improve yield, aligning with global sustainability goals. Its applications extend to material science, where fluorinated compounds are used to design high-performance polymers with enhanced thermal and chemical resistance.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of CAS 2228482-55-9 is crucial. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets. This approach accelerates the discovery of novel therapeutic agents and reduces reliance on trial-and-error methods.

In summary, 1-(2,3,4,5-tetrafluorophenyl)cyclopropylethan-1-one (CAS No. 2228482-55-9) represents a promising candidate for diverse scientific applications. Its fluorine-rich architecture and functional adaptability make it a focal point in modern chemistry. As the industry shifts toward precision medicine and eco-friendly solutions, this compound is poised to play a pivotal role in innovation.

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